Cas no 25116-87-4 (Benzenesulfonamide,2,4,6-trimethyl-N-phenyl-)

• Product Name: Benzenesulfonamide,2,4,6-trimethyl-N-phenyl-
• CAS No: 25116-87-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 265434
• PubChem ID: 223608
• Update Time: 2025-04-19

Benzenesulfonamide,2,4,6-trimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2,4,6-trimethyl-N-phenyl-
• 2-Mesitylenesulfonanilide
• 2,4,6-trimethyl-benzenesulfonic acid anilide
• 2,4,6-Trimethyl-benzolsulfonsaeure-anilid
• 2,4,6-Trimethyl-phenylsulfonsaeure-anilid
• AC1L6YS5
• AG-F-65091
• CTK4J1098
• Mesityle
• N-< Phenyl-thio-carbonyl> -glycin-ethylester
• N-phenyl mesitylenesulfonamide
• N-Phenylmercaptocarbonyl-glycin-aethylester
• N-phenylmesitylsulfonamide
• N-phenylsulfanylcarbonyl-glycine ethyl ester
• NSC522631
• Phenylmercaptocarbonylamino-essigsaeure-aethylester
• 2,4,6-trimethyl-N-phenylbenzenesulfonamide
• HMS3093H07
• NSC11366
• 25116-87-4
• 2,4,6-trimethyl-N-phenylbenzene-1-sulfonamide
• DTXSID30947979
• Z45619496
• SCHEMBL812919
• AKOS001093796
• CHEMBL1864330
• SMR001547701
• NSC-11366
• MLS002638212

• Inchi： 1S/C15H17NO2S/c1-11-9-12(2)15(13(3)10-11)19(17,18)16-14-7-5-4-6-8-14/h4-10,16H,1-3H3
• InChI Key： ARIRERZAGIDHFR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 421°Cat760mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.6
• PSA: 46.17
• LogP: 4.56640